Cas no 123823-20-1 (b-D-Allopyranose,1,6:2,3-dianhydro-4-O-2-propen-1-yl-)

• Product Name: b-D-Allopyranose,1,6:2,3-dianhydro-4-O-2-propen-1-yl-
• CAS No: 123823-20-1
• MF: C₉H₁₂O₄
• MW: 184.189183235168
• CID: 103989
• PubChem ID: 14310158
• Update Time: 2025-04-18

b-D-Allopyranose,1,6:2,3-dianhydro-4-O-2-propen-1-yl- Chemical and Physical Properties

Names and Identifiers

• b-D-Allopyranose,1,6:2,3-dianhydro-4-O-2-propen-1-yl-
• beta-D-Allopyranose, 1,6:2,3-dianhydro-4-O-2-propenyl- (9CI)
• (1R,2R,4R,5R,6R)-5-Prop-2-enoxy-3,8,9-trioxatricyclo[4.2.1.02,4]nonane
• 123823-20-1

• Inchi： 1S/C9H12O4/c1-2-3-10-6-5-4-11-9(12-5)8-7(6)13-8/h2,5-9H,1,3-4H2/t5-,6-,7-,8-,9-/m1/s1
• InChI Key： NZIGRCSYHIMWRB-JGKVKWKGSA-N
• SMILES： O1[C@H]2[C@@H]3OC[C@H]([C@H]([C@@H]12)OCC=C)O3

Computed Properties

• Exact Mass: 272.08309
• Monoisotopic Mass: 184.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.8
• Topological Polar Surface Area: 40.2Ų

Experimental Properties

• PSA: 52.54